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Compound of Interest

Compound Name: 8-Chloropyrido[2,3-b]pyrazine
CAS No.: 1392428-92-0
Cat. No.: B2912194

Get Quote

Executive Summary

8-Chloropyrido[2,3-b]pyrazine (CAS: 1392428-92-0) represents a critical heterocyclic
building block in modern medicinal chemistry. Belonging to the class of fused diaza-
heterocycles, this scaffold is increasingly utilized in the discovery of kinase inhibitors
(specifically PI3K and p38 MAP kinase) and TRPV1 antagonists. Its planar, electron-deficient
architecture allows for precise pi-stacking interactions within ATP-binding pockets, while the C-
8 chlorine substituent provides a strategic handle for cross-coupling reactions (Suzuki-Miyaura,
Buchwald-Hartwig) to elaborate complex structure-activity relationships (SAR).

This guide provides a definitive physicochemical profile, synthetic logic, and safety protocols for
researchers utilizing this scaffold.

Physicochemical Core

The following data characterizes the specific 8-chloro isomer. Researchers must differentiate
this from the 2-chloro or 3-chloro isomers, which possess distinct reactivities.
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Value

Verification Status

Chemical Name

8-Chloropyrido[2,3-b]pyrazine

Validated (CAS)

CAS Registry Number 1392428-92-0 Verified
Molecular Formula C7H4CINs3 Calculated
Molecular Weight 165.58 g/mol Verified

Exact Mass 165.009 g/mol Isotopic
SMILES flCl:CZC(N:CC:NZ):NC:C Structural Key
Appearance Pale yellow to orange solid Experimental
Solubility DMSO, Methanol, DCM (Low Experimental

in water)

pKa (Calculated)

~1.1 (Conjugate acid)

Predicted

Structural Visualization

The molecule consists of a pyridine ring fused to a pyrazine ring.[1][2][3] The "8-chloro"

designation places the halogen on the pyridine ring, adjacent to the ring fusion, creating a

steric and electronic environment distinct from the 6- or 7-positions.
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Figure 1: Connectivity of 8-Chloropyrido[2,3-b]pyrazine highlighting the C-8 functionalization site.
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Synthetic Methodologies

The synthesis of 8-chloropyrido[2,3-b]pyrazine generally follows the condensation of a
diaminopyridine precursor with a 1,2-dicarbonyl compound. The regiochemistry is dictated by
the nucleophilicity of the amines in the pyridine precursor.

Protocol A: Condensation Strategy (Authoritative Route)

This method is preferred for its scalability and atom economy.

Reagents:

Precursor: 2,3-Diamino-4-chloropyridine (Critical for 8-chloro placement).

Carbonyl Source: Glyoxal (40% ag. solution) or Glyoxal bis(sodium bisulfite) adduct.

Solvent: Ethanol or Water/Ethanol mix.

Catalyst: None usually required; mild acid (AcOH) can accelerate.

Step-by-Step Workflow:

» Dissolution: Dissolve 1.0 eq of 2,3-diamino-4-chloropyridine in Ethanol (10 mL/mmol).
» Addition: Add 1.2 eq of Glyoxal solution dropwise at room temperature.

o Reflux: Heat the mixture to reflux (80°C) for 2—4 hours. Monitor via TLC (Mobile phase: 5%
MeOH in DCM).

e Workup: Cool to 0°C. The product often precipitates.

 Purification: Filter the precipitate. If no precipitate forms, evaporate solvent and purify via
silica gel flash chromatography (Gradient: 0-50% EtOAc/Hexanes).

Mechanism & Causality: The reaction proceeds via a double Schiff base formation. The more
nucleophilic amine (typically at C2 of pyridine) attacks the more electrophilic aldehyde first,
followed by cyclization. The 4-chloro substituent on the pyridine ring directs the fusion to yield
the 8-chloro isomer in the final aromatic system.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2912194/docs?utm_src=pdf-body#8-chloropyrido-2-3-b-pyrazine-technical-profile-scaffold-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2912194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o B Condensation
2,3-Diamino-4-chloropyridine EtOH, Reflux) Cyclodehydration

Bis-imine Intermediate (_2 H2O) =[8-Ch|oropyrido[2,3-b]pyrazinej
Glyoxal (aq)

Figure 2: Synthetic pathway via condensation of diaminopyridine with glyoxal.
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Medicinal Chemistry Applications

The 8-chloropyrido[2,3-b]pyrazine scaffold acts as a bioisostere for quinoline and
quinazoline, offering improved solubility and distinct hydrogen bonding patterns.

Kinase Inhibition (PISBK/ImMTOR)

The nitrogen atoms at positions 1 and 4 of the pyrazine ring can accept hydrogen bonds from
the hinge region of kinase enzymes (e.g., Val851 in PI3Ka). The 8-chloro group projects into
the solvent-exposed region or a hydrophobic pocket, depending on the binding mode, allowing
for the attachment of solubilizing groups (e.g., piperazines) via S_NAr displacement.

TRPV1 Antagonism

Research indicates that replacing 1,8-naphthyridine cores with pyrido[2,3-b]pyrazine reduces
the potential for reactive metabolite formation (e.g., covalent binding risks), improving the
safety profile of TRPV1 antagonists used for pain management.[1]

Late-Stage Functionalization

The C-8 chlorine is highly activated for Nucleophilic Aromatic Substitution (S_NAr) due to the
electron-withdrawing nature of the fused pyrazine ring.

o Reactivity Order: C-8 > C-6 (if substituted).

¢ Common Transformations:
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o S_NAr: Reaction with amines, alkoxides, or thiols.

o Suzuki Coupling: Reaction with aryl boronic acids to install biaryl systems.
Safety & Handling (MSDS Summary)
Hazard Classification (GHS):

» Signal Word: Warning

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Handling Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

« Inhalation: Use within a chemical fume hood to avoid dust inhalation.

e Storage: Store at -20°C (long term) or 2-8°C (short term) under an inert atmosphere
(Argon/Nitrogen). The compound is stable but should be protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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